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Compound of Interest

Carbomethoxycarbonyl-D-Pro-D-
Phe-OBzI

Cat. No.: B140510

Compound Name:

This technical support center provides guidance on the storage, handling, and troubleshooting
for Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl. The information is compiled from general
knowledge of protected dipeptides and related compounds, intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties

Property Value
CAS Number 129988-00-7[1]
Molecular Formula C24H26N206[1]
Molecular Weight 438.48 g/mol [1]

White to off-white solid (typical for similar
Appearance

compounds)

D-Phenylalanine, N-[1-(methoxyoxoacetyl)-D-
Synonyms prolyl]-, phenylmethyl ester; benzyl (2-methoxy-

2-oxoacetyl)-D-prolyl-D-phenylalaninate[1]

Storage and Stability

Proper storage is critical to maintain the integrity of Carbomethoxycarbonyl-D-Pro-D-Phe-
OBzl.
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Condition

Recommendation

Rationale

Lyophilized Powder (Short-

term)

Store at 2-8°C in a refrigerator.

[1]

Minimizes degradation for

immediate to short-term use.

Lyophilized Powder (Long-

Store at -20°C.

Ensures long-term stability and

term) prevents gradual degradation.
Not recommended for long-
term storage. If necessary, , _ ,
] Peptides in solution are
prepare fresh solutions for ] )
) ] susceptible to degradation
In Solution each experiment. For short-

term storage, store at -20°C or
below in small aliquots to avoid

freeze-thaw cycles.

through hydrolysis and
microbial contamination.

Light and Moisture

Store in a tightly sealed
container, protected from light
and moisture. A desiccator is

recommended.

Exposure to moisture can lead
to hydrolysis, and light can
cause photodegradation of the
aromatic phenylalanine

residue.

Shipping

Shipped under ambient

conditions.[1]

The lyophilized powder is
stable for short durations at

room temperature.

Experimental Workflow: Handling and Solubilization

The following workflow outlines the recommended procedure for handling and dissolving

Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl for experimental use.
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Workflow for Handling Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl

4 Preparation )

Equilibrate vial to room temperature
in a desiccator

revent condensation

Weigh the desired amount quickly
in a controlled environment

inimize expo$

%eed to experiment

\ Solubilization )

Purge vial with inert gas (N2 or Ar) Attempt to dl_ssolve ina r_mnlmal volume
before resealing of a primary organic solvent
\\ ) (e.g., DMSO, DMF, Acetonitrile)

| ong-term stability id dissolution

Storage of Unused Material

Store remaining lyophilized powder Gently vortex or sonicate
at -20°C if dissolution is slow

repare working solution

Slowly add the organic solution
to the aqueous buffer with stirring
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Hypothetical Inhibition of a Signaling Pathway

Carbomethoxycarbonyl-

Receptor D-Pro-D-Phe-OBzI

activates

Enzyme A

Substrate B

onverts

Product B
(Active Signal)

riggers

@tream CeIIuIarEff)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Carbomethoxycarbonyl-D-
Pro-D-Phe-OBzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140510#storage-and-handling-of-
carbomethoxycarbonyl-d-pro-d-phe-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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